Cas no 457099-14-8 (5-Methyl-2-(3-pyridinyloxy)aniline)

• Product Name: 5-Methyl-2-(3-pyridinyloxy)aniline
• CAS No: 457099-14-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD08688388
• CID: 1079683
• PubChem ID: 22046292
• Update Time: 2025-07-28

5-Methyl-2-(3-pyridinyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(3-pyridinyloxy)aniline
• 5-methyl-2-(pyridin-3-yloxy)aniline
• 457099-14-8
• 5-methyl-2-pyridin-3-yloxyaniline
• AKOS009359452
• SCHEMBL2031421

• MDL： MFCD08688388
• Inchi： 1S/C12H12N2O/c1-9-4-5-12(11(13)7-9)15-10-3-2-6-14-8-10/h2-8H,13H2,1H3
• InChI Key： MTLURUSPEHHIKT-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

5-Methyl-2-(3-pyridinyloxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-Methyl-2-(3-pyridinyloxy)aniline

5-Methyl-2-(3-pyridinyloxy)aniline (CAS No. 457099-14-8): A Comprehensive Overview

5-Methyl-2-(3-pyridinyloxy)aniline (CAS No. 457099-14-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This aromatic amine derivative, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of 5-Methyl-2-(3-pyridinyloxy)aniline consists of an aniline moiety substituted with a 3-pyridinyloxy group and a methyl group at the 5-position. This combination of functional groups imparts distinct physicochemical properties that make it a valuable starting material for the development of novel drugs and pharmaceutical agents.

Recent studies have highlighted the importance of 5-Methyl-2-(3-pyridinyloxy)aniline in the context of drug discovery and development. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing potent inhibitors of protein kinases, which are key targets in cancer therapy. The researchers found that derivatives of 5-Methyl-2-(3-pyridinyloxy)aniline exhibited high selectivity and efficacy against specific kinases, suggesting its potential as a lead compound for further optimization.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 5-Methyl-2-(3-pyridinyloxy)aniline in modulating G protein-coupled receptors (GPCRs). The results indicated that certain derivatives of this compound could act as agonists or antagonists for specific GPCRs, opening up new avenues for the treatment of neurological disorders and other conditions mediated by these receptors.

The synthetic accessibility of 5-Methyl-2-(3-pyridinyloxy)aniline has also been a subject of interest. A 2020 review article in the Tetrahedron Letters detailed several efficient synthetic routes to prepare this compound, including metal-catalyzed coupling reactions and oxidative coupling methods. These synthetic strategies not only enhance the availability of 5-Methyl-2-(3-pyridinyloxy)aniline but also facilitate its modification to generate structurally diverse derivatives with tailored biological activities.

The physicochemical properties of 5-Methyl-2-(3-pyridinyloxy)aniline, such as its solubility, stability, and lipophilicity, are crucial for its application in drug development. Research has shown that these properties can be fine-tuned through strategic modifications to the molecular structure. For example, introducing additional functional groups or altering the substitution pattern can improve the compound's pharmacokinetic profile, enhancing its bioavailability and reducing potential side effects.

In addition to its direct therapeutic applications, 5-Methyl-2-(3-pyridinyloxy)aniline has been utilized as a building block in combinatorial chemistry approaches. These methods allow for the rapid synthesis and screening of large libraries of compounds, accelerating the discovery process for new drugs with improved efficacy and safety profiles.

The environmental impact and safety considerations associated with the production and use of 5-Methyl-2-(3-pyridinyloxy)aniline have also been addressed in recent literature. Studies have emphasized the importance of green chemistry principles in designing sustainable synthetic routes that minimize waste generation and reduce environmental hazards. Moreover, toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, although further research is needed to fully understand its long-term effects.

In conclusion, 5-Methyl-2-(3-pyridinyloxy)aniline (CAS No. 457099-14-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and favorable physicochemical properties, make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, 5-Methyl-2-(3-pyridinyloxy)aniline is poised to play a significant role in advancing drug discovery and improving patient outcomes.